Cas no 2200805-35-0 (N,N-dimethyl-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidin-4-amine)

• Product Name: N,N-dimethyl-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidin-4-amine
• CAS No: 2200805-35-0
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5325757
• Update Time: 2025-06-09

N,N-dimethyl-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, N,N-dimethyl-2-[(1-methyl-3-pyrrolidinyl)oxy]-
• N,N-dimethyl-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidin-4-amine

• Inchi： 1S/C11H18N4O/c1-14(2)10-4-6-12-11(13-10)16-9-5-7-15(3)8-9/h4,6,9H,5,7-8H2,1-3H3
• InChI Key： AYVQBOIYSYZTBF-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(C)C2)=NC=CC(N(C)C)=N1

Additional information on N,N-dimethyl-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidin-4-amine

Comprehensive Overview of N,N-dimethyl-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidin-4-amine (CAS No. 2200805-35-0)

N,N-dimethyl-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidin-4-amine (CAS No. 2200805-35-0) is a structurally unique pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a pyrimidine core substituted with a dimethylamino group at the 4-position and a (1-methylpyrrolidin-3-yl)oxy moiety at the 2-position. Such molecular architecture suggests potential bioactivity, particularly in modulating enzymatic processes or receptor interactions, making it a subject of interest for drug discovery and development.

The growing demand for novel heterocyclic compounds in medicinal chemistry has propelled research into derivatives like N,N-dimethyl-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidin-4-amine. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) disorders, given the presence of the pyrrolidine scaffold, which is common in neuroactive agents. Recent studies highlight its relevance in addressing neurodegenerative diseases and cognitive enhancement, aligning with current trends in precision medicine and targeted therapy.

From a synthetic chemistry perspective, CAS No. 2200805-35-0 exemplifies advancements in catalytic functionalization and green chemistry. The compound’s synthesis likely involves Pd-catalyzed cross-coupling or nucleophilic aromatic substitution, techniques widely discussed in organic synthesis forums. Its structural complexity also makes it a candidate for computational chemistry studies, where molecular docking and QSAR modeling are employed to predict its pharmacokinetic properties.

In agrochemical applications, pyrimidine-based compounds like this are explored for their pesticidal and herbicidal properties. The amine and ether functionalities may contribute to interactions with plant enzymes, offering a sustainable alternative to traditional agrochemicals. This aligns with the global shift toward eco-friendly crop protection solutions, a hot topic in agricultural biotechnology.

The compound’s physicochemical properties, such as logP and hydrogen bond acceptors/donors, are critical for its drug-likeness. These metrics are frequently searched by professionals using Cheminformatics tools like SwissADME or Molinspiration. Additionally, its solubility and stability under physiological conditions are key considerations for formulation scientists, especially in the context of oral bioavailability.

As the scientific community continues to explore CAS No. 2200805-35-0, its potential in combinatorial chemistry libraries and high-throughput screening cannot be overlooked. The compound’s versatility makes it a valuable asset for lead optimization campaigns, particularly in fragment-based drug design. With the rise of AI-driven drug discovery, such molecules are increasingly analyzed through machine learning algorithms to predict their therapeutic potential.

In conclusion, N,N-dimethyl-2-[(1-methylpyrrolidin-3-yl)oxy]pyrimidin-4-amine represents a compelling case study in modern chemical research. Its multifaceted applications—from CNS therapeutics to sustainable agriculture—reflect the convergence of interdisciplinary science. Future studies will likely focus on its mechanism of action and structure-activity relationships, further solidifying its role in advancing life sciences.